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Compound of Interest

Compound Name: 5-Benzyloxy-2-bromotoluene

Cat. No.: B098187 Get Quote

As researchers and drug development professionals, our work with novel chemical entities

demands a profound respect for safety, grounded in a thorough understanding of the materials

we handle. 5-Benzyloxy-2-bromotoluene, a substituted toluene derivative, is a valuable

intermediate in organic synthesis. However, its chemical structure necessitates a rigorous and

well-defined safety protocol to mitigate risks. This guide provides essential, field-tested safety

and logistical information for its handling, storage, and disposal, moving beyond a simple

checklist to explain the causality behind each critical step.

Chemical Hazard Profile
Understanding the specific hazards of 5-Benzyloxy-2-bromotoluene is the foundation of a

robust safety plan. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a clear and concise summary of its potential risks.[1][2]
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Property Value Source

Molecular Formula C₁₄H₁₃BrO [1]

Molecular Weight 277.16 g/mol [1][3]

Appearance Solid [2]

Melting Point 69 - 70.5°C [2][3]

GHS Pictogram GHS07: Harmful/Irritant [2]

Signal Word Warning [2][3]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory

irritation.H302+H312+H332

(Potential): Harmful if

swallowed, in contact with skin,

or if inhaled.

[1][2][3]

Core Directive: Personal Protective Equipment
(PPE)
A multi-layered PPE strategy is non-negotiable. Each component is selected to create a barrier

against the specific hazards identified above. The precautionary statement P280, "Wear

protective gloves/protective clothing/eye protection/face protection," serves as our guiding

principle.[3]

Eye and Face Protection: The First Line of Defense
Why it's critical: The classification "Causes serious eye irritation" (H319) indicates that even

minor contact can lead to significant and painful damage.[1][2][3] Vapors or fine dust from the

solid compound can also cause irritation.

Minimum Requirement: ANSI-approved (or equivalent, e.g., EN 166) chemical splash

goggles must be worn at all times when handling the compound, even during preparatory
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work.[4][5]

Best Practice/High-Risk Operations: For procedures with a higher risk of splashing (e.g.,

transferring solutions, heating) or when handling larger quantities, a face shield should be

worn in addition to safety goggles.[6][7] This provides a secondary barrier protecting the

entire face.

Hand and Body Protection: Preventing Dermal Exposure
Why it's critical: The compound is a known skin irritant (H315) and potentially harmful upon skin

contact (H312).[1][3] Direct contact can cause inflammation, and repeated exposure may lead

to more severe dermatitis.

Gloves: Chemical-resistant gloves are mandatory. Nitrile or neoprene gloves are

recommended for incidental contact.[4][8] If prolonged contact is anticipated or when

handling large volumes, consider heavier-duty options like butyl rubber or Viton gloves and

always double-glove.[4] It is crucial to change gloves immediately if they become

contaminated.[8]

Protective Clothing: A fully buttoned, long-sleeved laboratory coat is required to protect skin

and personal clothing from contamination.[4][7] For tasks with a significant risk of splashing,

a chemically resistant apron over the lab coat provides an additional layer of protection. Full-

length pants and closed-toe shoes are required at all times in the laboratory.[4]

Respiratory Protection: Controlling Inhalation Hazards
Why it's critical: As a solid, 5-Benzyloxy-2-bromotoluene can become airborne as dust. It is

also classified as a potential respiratory irritant (H335) and may be harmful if inhaled (H332).[1]

[2][3]

Primary Engineering Control: All handling of 5-Benzyloxy-2-bromotoluene that could

generate dust or vapors must be conducted within a properly functioning and certified

chemical fume hood.[4][7][8] This is the most effective way to prevent respiratory exposure.

Secondary Respiratory Protection: In the rare event that work cannot be conducted in a fume

hood or during a significant spill cleanup, respiratory protection is required. A NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates should
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be used.[4][7] All personnel requiring respirators must be part of a formal respiratory

protection program that includes fit-testing and training, as per OSHA regulations.[9]

Operational Plan: A Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for minimizing exposure and ensuring

reproducible, safe science.

Preparation:

Area Designation: Designate a specific area within a chemical fume hood for handling the

compound.[10]

Verify Equipment: Ensure the chemical fume hood is certified and functioning correctly.[7]

Locate and verify the accessibility of the nearest eyewash station and safety shower.[7]

Assemble Materials: Gather all necessary equipment, solvents, and the chemical before

starting. This minimizes movement in and out of the designated handling area.

Handling:

Don PPE: Put on all required PPE as detailed above before entering the designated

handling area.

Minimize Dust: When weighing or transferring the solid, do so carefully and gently to avoid

creating airborne dust.[7]

Container Management: Keep the container for 5-Benzyloxy-2-bromotoluene tightly

closed when not in use.[3][5]

Temperature Control: Keep the compound away from heat, sparks, and open flames.[5]

Post-Handling:

Decontamination: Thoroughly clean the work area with an appropriate solvent.

PPE Removal: Remove PPE carefully to avoid cross-contamination. Disposable gloves

should be removed and discarded immediately.
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Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and water

after handling is complete.[3][5][11]

Emergency Procedures: Spill and Exposure
Management
Preparedness is paramount. All personnel must be trained on these procedures before

handling the chemical.

Exposure Protocol:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[10][12] Seek immediate medical attention.

Skin Contact: Wash the affected area with plenty of soap and water for at least 15 minutes.

[5][12] Remove contaminated clothing. If skin irritation persists, seek medical attention.[3]

Inhalation: Remove the individual to fresh air.[3] If breathing is difficult or symptoms persist,

seek immediate medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting.[2] Seek immediate

medical attention.

Spill Response Workflow
The response to a spill is dictated by its scale. The following workflow provides a clear

decision-making process.
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Spill Detected

Assess Spill Size
& Immediate Risk

Minor Spill
(<100g, contained in hood)

Is it minor?

Major Spill
(>100g or outside hood)

Is it major?

Alert Others in Immediate Area

Yes

Evacuate Immediate Area

No

Don Additional PPE
(respirator if needed)

Contain with Inert Absorbent
(e.g., sand, vermiculite)

Carefully Sweep/Scoop into
Hazardous Waste Container

Decontaminate Spill Area

Contact EH&S / Emergency Response
(Provide chemical name & location)

Secure the Area
(Prevent entry)

Click to download full resolution via product page

Caption: Workflow for 5-Benzyloxy-2-bromotoluene spill response.
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Storage and Disposal Plan
Proper storage and disposal are critical for long-term safety and environmental compliance.

Storage: Store containers in a cool, dry, and well-ventilated area, segregated from

incompatible materials such as strong oxidizing agents.[4][5] The storage location should be

secure and locked.[2][3] Ensure containers are kept tightly closed to prevent the release of

vapors or absorption of moisture.[3]

Disposal: All waste containing 5-Benzyloxy-2-bromotoluene, including contaminated PPE

and cleaning materials, must be treated as hazardous waste.[13] Collect waste in a

designated, clearly labeled, and sealed container.[13] Dispose of the material through a

licensed professional waste disposal service, in strict accordance with all applicable local,

state, and federal regulations.[2][3]

By integrating this comprehensive safety framework into your daily laboratory operations, you

can confidently and safely utilize 5-Benzyloxy-2-bromotoluene in your research and

development endeavors, fostering a culture where safety and scientific excellence are

inextricably linked.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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